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Compound of Interest

Compound Name: 3-Octanol

Cat. No.: B1609341 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Octanol

Introduction
3-Octanol (CAS No: 589-98-0) is a secondary alcohol with the chemical formula C₈H₁₈O.[1] It

is a colorless liquid characterized by a sweet, oily, and herbaceous odor.[2][3] This compound

is found naturally in various plants, such as Camellia sinensis (tea) and Perilla frutescens, and

serves multiple roles as a flavoring agent, fragrance ingredient, pheromone, and metabolite.[2]

Given its applications in the food, fragrance, and chemical industries, a thorough understanding

of its physical properties is essential for researchers, scientists, and professionals involved in

drug development and chemical synthesis. This guide provides a detailed overview of the key

physical properties of 3-Octanol, with a specific focus on its boiling and melting points, and

outlines the standard experimental protocols for their determination.

Physical and Chemical Properties
The fundamental physical properties of 3-Octanol are critical for its handling, application, and

purification. These properties are summarized in the table below, providing a comprehensive

dataset for laboratory and industrial use.
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Property Value Conditions

Boiling Point 173 - 176 °C @ 760 mmHg

Melting Point -45 °C @ 760 mmHg

Density 0.818 g/mL @ 25 °C

Molar Mass 130.231 g/mol

Refractive Index 1.426 - 1.427 n20/D

Flash Point 67 - 68 °C

Vapor Pressure ~1 mmHg @ 20 °C

Vapor Density ~4.5 (vs air)

Solubility
Soluble in alcohol, ether;

Insoluble in water

Appearance Colorless liquid

Odor
Sweet, oily, nutty, warm,

herbaceous

References:[1][2][3][4][5][6][7][8][9]

Experimental Protocols
Accurate determination of physical properties such as boiling and melting points is crucial for

compound identification and purity assessment.[10][11] The following sections detail standard

laboratory procedures for measuring these values for 3-Octanol.

Protocol 1: Determination of Boiling Point via Capillary
Method (Thiele Tube)
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[11] The Thiele tube method is a convenient and widely used technique

that requires only a small amount of sample.[12]

Materials:
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Thiele tube

High-boiling point mineral oil

Thermometer (0-200 °C range)

Small glass vial (e.g., Durham tube, 6x50 mm)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Bunsen burner or micro-burner

Sample of 3-Octanol (~0.5 mL)

Procedure:

Sample Preparation: Fill the small glass vial to about half-full with 3-Octanol.[12]

Capillary Insertion: Place the capillary tube into the vial with its open end down.[12]

Apparatus Assembly: Attach the vial to the thermometer using a small rubber band, ensuring

the bottom of the vial is level with the thermometer bulb.

Thiele Tube Setup: Insert the thermometer and attached vial into the Thiele tube, which

should be filled with mineral oil to a level above the side-arm junction. The sample should be

positioned near the center of the main body of the tube.[12]

Heating: Gently heat the side arm of the Thiele tube with a small flame.[13] The shape of the

tube promotes convection currents, ensuring uniform heat distribution through the oil bath.

Observation: As the temperature rises, air trapped in the capillary tube will expand and

slowly bubble out. As the temperature approaches the boiling point, a continuous and rapid

stream of bubbles will emerge from the capillary tip.[12]

Boiling Point Determination: Once a vigorous stream of bubbles is observed, remove the

heat source. The oil bath will begin to cool.
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Recording: The boiling point is the temperature at which the stream of bubbles ceases and

the liquid just begins to be drawn back into the capillary tube.[12] Record this temperature.

For accuracy, the determination should be repeated with a fresh sample.

Workflow for Boiling Point Determination
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Start

Prepare Sample:
Fill vial with 3-Octanol,

insert inverted capillary tube.

Assemble Apparatus:
Attach vial to thermometer,

place in Thiele tube.

Heat Side Arm:
Gently heat to raise oil temperature.

Observe Bubbles:
Watch for a continuous stream

of bubbles from capillary.

Remove Heat Source

Allow to Cool

Record Temperature:
Note temperature when liquid

re-enters capillary.

End
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Workflow for Boiling Point Determination using a Thiele Tube.
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Protocol 2: Determination of Melting Point via Capillary
Method (Melting Point Apparatus)
The melting point is the temperature at which a substance transitions from a solid to a liquid

state.[14] For pure crystalline compounds, this occurs over a very narrow range (typically 0.5-

1.0 °C).[10][15] Since 3-Octanol's melting point is -45 °C, this procedure would require a

cryostat or a specialized low-temperature melting point apparatus. The general principles,

however, remain the same.

Materials:

Low-temperature melting point apparatus (e.g., with a cooling stage)

Capillary tubes (open at one end)

Sample of 3-Octanol (solidified)

Spatula or tamping rod

Procedure:

Sample Freezing: Cool a small sample of 3-Octanol below its melting point (-45 °C) until it is

completely solid.

Sample Preparation: Finely powder the frozen 3-Octanol in a cold environment (e.g., on a

cooled mortar and pestle).

Capillary Packing: Tap the open end of a capillary tube into the powdered sample to collect a

small amount. Invert the tube and tap the sealed end gently on a hard surface to pack the

solid into the bottom. The packed sample height should be 1-2 mm.[15]

Apparatus Setup: Place the packed capillary tube into the sample holder of the low-

temperature melting point apparatus. Ensure the apparatus has been pre-cooled to a

temperature at least 10-15 °C below the expected melting point.

Heating/Warming: Set the apparatus to warm the sample at a slow, controlled rate (e.g., 1-2

°C per minute) as it approaches the melting point.[10] A rapid initial scan can be performed
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to find an approximate range, followed by a slower, more accurate measurement.[10]

Observation: Observe the sample through the magnified viewing port.

Recording Melting Range:

Record the temperature (T1) at which the first drop of liquid becomes visible.[11]

Record the temperature (T2) at which the last crystal of the solid completely melts into a

liquid.[11]

Reporting: The melting point is reported as the range from T1 to T2. For a pure substance,

this range should be narrow.

Workflow for Melting Point Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Sample:
Freeze, powder, and pack

3-Octanol into capillary tube.

Setup Apparatus:
Place capillary in cooled
melting point apparatus.

Warm Sample:
Heat at a slow, controlled

rate (1-2 °C/min).

Observe Sample:
View through eyepiece for signs of melting.

Record T1:
Temperature at which

the first liquid drop appears.

Record T2:
Temperature at which all

solid has melted.

End
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Workflow for Melting Point Determination using the Capillary Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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